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Compound of Interest

Compound Name: 2-Ethoxybenzhydrazide

Cat. No.: B1580646 Get Quote

This technical guide provides a comprehensive overview of 2-Ethoxybenzhydrazide, a

member of the versatile benzhydrazide class of compounds. This document is intended for

researchers, scientists, and drug development professionals, offering a detailed exploration of

its chemical properties, structure, and potential applications, grounded in established scientific

principles. While extensive data on this specific molecule is not widely published, this guide

synthesizes available information and draws logical inferences from closely related analogues

to provide a thorough and practical resource.

Introduction to the Benzhydrazide Scaffold
Benzhydrazides are a class of organic compounds characterized by a benzene ring linked to a

hydrazide functional group (-CONHNH₂). This structural motif is a cornerstone in medicinal

chemistry, serving as a pharmacophore in numerous clinically significant drugs.[1] The inherent

biological activity of the benzhydrazide core is attributed to its ability to form stable chelates

with metal ions and its capacity to act as a hydrogen bond donor and acceptor, facilitating

interactions with biological targets.[1] Notable examples of drugs containing the benzhydrazide

scaffold include the antitubercular agent isoniazid and the antidepressant nialamide.[1] The

diverse pharmacological activities exhibited by benzhydrazide derivatives, including

antimicrobial, anticancer, anti-inflammatory, and antioxidant properties, underscore the

therapeutic potential of this chemical class.[2]
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Physicochemical Properties and Structural
Elucidation of 2-Ethoxybenzhydrazide
2-Ethoxybenzhydrazide, also known as o-ethoxybenzhydrazide, is a derivative of benzoic

acid. Its fundamental properties are summarized below.

Property Value Source

CAS Number 21018-13-3 [3]

Molecular Formula C₉H₁₂N₂O₂ [3]

Molecular Weight 180.20 g/mol [1]

IUPAC Name 2-ethoxybenzohydrazide [1]

SMILES CCOC1=CC=CC=C1C(=O)NN [1]

LogP (calculated) 0.689 [4]

Log of Water Solubility

(calculated)
-2.36 mol/L [4]

Structural Features
The structure of 2-Ethoxybenzhydrazide features a benzene ring substituted with an ethoxy

group at the ortho position relative to the benzhydrazide moiety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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